Cas no 2228217-86-3 (4-(2,2-difluoropropyl)-4-methoxypiperidine)

• Product Name: 4-(2,2-difluoropropyl)-4-methoxypiperidine
• CAS No: 2228217-86-3
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• CID: 5970021
• PubChem ID: 165840034
• Update Time: 2025-06-12

4-(2,2-difluoropropyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoropropyl)-4-methoxypiperidine
• EN300-1944338
• 2228217-86-3

• Inchi： 1S/C9H17F2NO/c1-8(10,11)7-9(13-2)3-5-12-6-4-9/h12H,3-7H2,1-2H3
• InChI Key： YJLSYWOJYNEOOJ-UHFFFAOYSA-N
• SMILES： FC(C)(CC1(CCNCC1)OC)F

Computed Properties

• Exact Mass: 193.12782049g/mol
• Monoisotopic Mass: 193.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2,2-difluoropropyl)-4-methoxypiperidine

Chemical Profile of 4-(2,2-difluoropropyl)-4-methoxypiperidine (CAS No. 2228217-86-3)

4-(2,2-difluoropropyl)-4-methoxypiperidine, identified by the CAS number 2228217-86-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative exhibits a unique structural configuration that has garnered attention due to its potential applications in drug development. The presence of both fluorine atoms and a methoxy group in its side chain imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications.

The molecular structure of 4-(2,2-difluoropropyl)-4-methoxypiperidine consists of a piperidine ring substituted with a 2,2-difluoropropyl side chain at the 4-position and a methoxy group at the same position. This arrangement not only enhances the compound's solubility in various solvents but also influences its interactions with biological targets. The fluorine atoms, in particular, are known to increase metabolic stability and binding affinity, which are critical factors in the design of bioactive molecules.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their ability to modulate a wide range of biological pathways. Studies have demonstrated that piperidine-based compounds can exhibit significant activity against various therapeutic targets, including enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The compound 4-(2,2-difluoropropyl)-4-methoxypiperidine is no exception and has been explored for its potential in these areas.

One of the most compelling aspects of 4-(2,2-difluoropropyl)-4-methoxypiperidine is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis routes, which include nucleophilic substitution reactions and condensation processes. This ease of synthesis makes it an attractive candidate for large-scale production and further derivatization studies. Researchers have leveraged this flexibility to create libraries of analogs with tailored properties for high-throughput screening.

The pharmacological profile of 4-(2,2-difluoropropyl)-4-methoxypiperidine has been the subject of several recent investigations. In particular, its interaction with enzymes such as kinases and phosphodiesterases has been studied extensively. These enzymes play crucial roles in cellular signaling pathways, and modulating their activity can lead to therapeutic benefits. Preliminary data suggest that 4-(2,2-difluoropropyl)-4-methoxypiperidine may exhibit inhibitory effects on certain kinases, making it a promising lead compound for drug discovery efforts.

Furthermore, the compound's ability to cross the blood-brain barrier has been an area of active research. Piperidine derivatives are known for their favorable pharmacokinetic properties, and the presence of fluorine atoms can enhance their brain penetration capabilities. This characteristic is particularly relevant for developing treatments for central nervous system disorders such as Alzheimer's disease and Parkinson's disease. Current studies are exploring whether 4-(2,2-difluoropropyl)-4-methoxypiperidine can serve as a basis for novel neuroprotective agents.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They not only improve metabolic stability but also allow for fine-tuning of electronic properties through different substitution patterns. In the case of 4-(2,2-difluoropropyl)-4-methoxypiperidine, the two fluorine atoms provide a strong electron-withdrawing effect that can influence both the reactivity and binding affinity of the molecule. This has led to investigations into its potential as an intermediate in more complex synthetic schemes where additional functional groups can be introduced.

Recent advances in computational chemistry have also contributed to the study of 4-(2,2-difluoropropyl)-4-methoxypiperidine. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing lead compounds before they enter clinical trials. By leveraging computational methods alongside traditional wet chemistry approaches, scientists can accelerate the drug discovery process significantly.

The safety profile of 4-(2,2-difluoropropyl)-4-methoxypiperidine is another critical consideration in its development as a potential therapeutic agent. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further comprehensive toxicological assessments are necessary to fully understand its safety margins. These studies will include evaluations of acute toxicity, chronic exposure effects, and potential long-term health risks associated with its use.

In conclusion,4-(2,2-difluoropropyl)-4-methoxypiperidine (CAS No. 2228217-86-3) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development targeting various diseases. As research continues to uncover new applications for this compound,4-(2,2-difluoropropyl)-4-methoxypiperidine is poised to play an important role in shaping future therapeutic strategies across multiple medical disciplines.